Cas no 40117-92-8 (1-Benzyl-4-(carboxymethyl)piperidine-4-carboxylic acid)

• Product Name: 1-Benzyl-4-(carboxymethyl)piperidine-4-carboxylic acid
• CAS No: 40117-92-8
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 334325
• PubChem ID: 297103
• Update Time: 2025-05-20

1-Benzyl-4-(carboxymethyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-(carboxymethyl)piperidine-4-carboxylic acid
• 1-benzyl-4-carboxymethyl-piperidine-4-carboxylic acid
• 4-Piperidineacetic acid, 4-carboxy-1-(phenylmethyl)-
• SCHEMBL16579978
• MFCD00101327
• SB43777
• Oprea1_356028
• 40117-92-8
• DTXSID90304862
• NSC167845
• FT-0712628
• NSC-167845
• 1-Benzyl-4-(carboxymethyl)piperidine-4-carboxylicacid
• DA-29753

• MDL： MFCD00101327
• Inchi： 1S/C15H19NO4/c17-13(18)10-15(14(19)20)6-8-16(9-7-15)11-12-4-2-1-3-5-12/h1-5H,6-11H2,(H,17,18)(H,19,20)
• InChI Key： CANDQQKRBANRQJ-UHFFFAOYSA-N
• SMILES： OC(C1(CC(=O)O)CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 277.13100
• Monoisotopic Mass: 277.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• XLogP3: -1.2

Experimental Properties

• Density: 1.268
• Boiling Point: 478.9°Cat760mmHg
• Flash Point: 243.4°C
• Refractive Index: 1.579
• PSA: 77.84000
• LogP: 1.76600

Additional information on 1-Benzyl-4-(carboxymethyl)piperidine-4-carboxylic acid

1-Benzyl-4-(carboxymethyl)piperidine-4-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 40117-92-8, commonly referred to as 1-Benzyl-4-(carboxymethyl)piperidine-4-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzyl group, a piperidine ring, and two carboxylic acid functionalities. The molecule's structure allows for a wide range of applications in drug design, materials science, and biochemical research.

1-Benzyl-4-(carboxymethyl)piperidine-4-carboxylic acid has been the subject of extensive research due to its potential as a building block in the synthesis of bioactive compounds. Recent studies have highlighted its role in the development of peptide-based drugs, where its piperidine ring serves as a scaffold for incorporating various functional groups. The presence of the benzyl group enhances the molecule's lipophilicity, making it an ideal candidate for drug delivery systems that require enhanced bioavailability.

The synthesis of 1-Benzyl-4-(carboxymethyl)piperidine-4-carboxylic acid involves a multi-step process that typically begins with the preparation of the piperidine ring. Researchers have optimized various synthetic pathways to improve yield and purity, including the use of microwave-assisted synthesis and enzymatic catalysis. These advancements have not only streamlined the production process but also opened new avenues for large-scale manufacturing.

One of the most promising applications of this compound is in the field of enzyme inhibition. Studies have shown that 1-Benzyl-4-(carboxymethyl)piperidine-4-carboxylic acid can act as a competitive inhibitor for certain proteases, making it a valuable tool in the development of anti-inflammatory and antiviral therapies. Its ability to bind to enzyme active sites with high specificity has been validated through X-ray crystallography and molecular docking studies.

In addition to its pharmacological applications, 1-Benzyl-4-(carboxymethyl)piperidine-4-carboxylic acid has also been explored for its potential in materials science. Its carboxylic acid groups enable it to form self-assembled monolayers on various surfaces, which can be used in the creation of biosensors and nanoscale devices. Recent research has focused on optimizing these self-assembling properties to enhance sensitivity and selectivity in sensor applications.

The versatility of 1-Benzyl-4-(carboxymethyl)piperidine-4-carboxylic acid is further demonstrated by its role in click chemistry reactions. Its ability to participate in copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions has made it a valuable component in the construction of complex molecular architectures. This capability has been leveraged in the synthesis of macrocyclic compounds and supramolecular assemblies, which hold promise for applications in drug delivery and catalysis.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of 1-Benzyl-4-(carboxymethyl)piperidine-4-carboxylic acid. Quantum mechanical calculations have revealed that the molecule's aromaticity and conjugation patterns play a critical role in its chemical reactivity. These findings have informed the design of more efficient synthetic routes and have expanded the scope of potential applications.

In conclusion, 1-Benzyl-4-(carboxymethyl)piperidine-4-carboxylic acid is a multifaceted compound with significant implications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methods and computational modeling, positions it as a key player in future innovations in drug discovery, materials science, and biochemical research.